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Compound of Interest

Compound Name: P-Toluic Acid

Cat. No.: B107430 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth analysis of the melting and boiling points of p-Toluic acid
(also known as 4-methylbenzoic acid), a crucial intermediate in various industrial syntheses.

The guide details its physical properties, standardized experimental protocols for thermal

analysis, and its role in key chemical manufacturing processes.

Physicochemical Data Presentation
p-Toluic acid is a white crystalline solid at standard conditions.[1][2] Its thermal properties are

well-documented, making them reliable indicators of sample purity. The quantitative data for p-
Toluic acid are summarized below.

Table 1: Physicochemical Properties of p-Toluic Acid
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Property Value Source(s)

Melting Point 177 - 182 °C [3][4][5][6][7]

180 - 181 °C [1]

274 - 275 °C [1][3][8][9][10]

Boiling Point 274 °C @ 760 mmHg [7][11]

Molecular Formula C₈H₈O₂ [1][3][6]

Molar Mass 136.15 g/mol [1]

Appearance
White to slightly yellow

crystalline powder
[1][3][6]

Density 1.06 g/cm³ [1][4][6][12]

Solubility in Water
Sparingly soluble; <0.1 g/100

mL at 19 °C
[1][3]

Solubility (Other)
Soluble in acetone, ethanol,

and ether
[1][3][6]

Experimental Protocols for Thermal Analysis
Accurate determination of melting and boiling points is fundamental for substance identification

and purity assessment. Impurities typically cause a depression in the melting point and a

broadening of the melting range.[13][14]

This protocol outlines the standard procedure for determining the melting point of a solid

organic compound using a melting point apparatus.

Methodology:

Sample Preparation: A small quantity of dry, finely powdered p-Toluic acid is loaded into a

capillary tube, which is sealed at one end. The sample is compacted to a height of 2-3 mm

by tapping the tube or dropping it through a longer glass tube.[13][14][15]
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Apparatus Setup: The loaded capillary tube is placed into the heating block of a melting point

apparatus (e.g., Mel-Temp or similar digital device).[14]

Approximate Melting Point (Fast Run): A rapid heating rate (10-20 °C per minute) is initially

applied to determine an approximate melting range. This sample should be discarded after

use.[14][15]

Accurate Melting Point (Slow Run): A fresh sample is prepared. The apparatus is heated

rapidly to a temperature approximately 20 °C below the estimated melting point. The heating

rate is then reduced to about 2 °C per minute to allow for thermal equilibrium.[14][15]

Data Recording: The melting range is recorded as two values: the temperature at which the

first liquid is observed, and the temperature at which the last solid crystal melts.[13][14] For a

pure compound, this range should be narrow.

This protocol describes a common laboratory method for determining the boiling point of a

liquid at atmospheric pressure.

Methodology:

Apparatus Setup: Approximately 3 mL of the liquid sample (if p-Toluic acid were in a liquid

state or dissolved in a high-boiling solvent) is placed in a clean, dry test tube with a couple of

boiling chips to ensure smooth boiling.[16]

Heating: The test tube is clamped and lowered into a heating bath (e.g., a beaker of water or

oil). The liquid level in the test tube should be below the bath level.[16] A thermometer is

positioned so that its bulb is in the vapor phase, just above the surface of the boiling liquid.

[16]

Heating and Observation: The heating bath is heated gradually.[16] As the liquid boils, its

vapor will heat the thermometer bulb.

Data Recording: The boiling point is the stable temperature reading on the thermometer

when the liquid is boiling vigorously and there is a constant reflux of vapor condensing on the

thermometer.[16] This temperature represents the point where the vapor pressure of the

substance equals the atmospheric pressure.[16]
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Visualized Workflows and Relationships
The following diagrams, rendered using the DOT language, illustrate key experimental and

logical pathways related to p-Toluic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b107430?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare Sample:
Finely crush p-Toluic acid

Load 2-3 mm of sample
into capillary tube

Place capillary into
melting point apparatus

Fast Run:
Heat at 10-20 °C/min

Determine approximate
melting temperature

Cool apparatus >20 °C
below approx. MP

Slow Run (New Sample):
Heat at 2 °C/min

Record temperature range:
First liquid to last solid melts

End

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Caption: Workflow for Boiling Point Determination.
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Caption: Role of p-Toluic acid in PET synthesis.

Industrial Relevance and Applications
p-Toluic acid is a significant intermediate in industrial organic synthesis. Its primary application

is in the production of terephthalic acid via the oxidation of p-xylene.[3][6] Terephthalic acid is a

monomer essential for manufacturing polyethylene terephthalate (PET), a widely used polymer

in textiles, packaging, and plastic bottles.[3] Furthermore, p-Toluic acid and its derivatives

serve as building blocks in the synthesis of pharmaceuticals, agrochemicals, and other

specialty chemicals.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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